N-(2-methoxyethyl)-2-methyl-N-[(1-methyl-1H-pyrazol-4-yl)methyl]imidazo[1,2-a]pyridine-6-carboxamide

• IUPAC Name: N-(2-methoxyethyl)-2-methyl-N-[(1-methylpyrazol-4-yl)methyl]imidazo[1,2-a]pyridine-6-carboxamide
• InChI: InChI=1S/C17H21N5O2/c1-13-9-22-12-15(4-5-16(22)19-13)17(23)21(6-7-24-3)11-14-8-18-20(2)10-14/h4-5,8-10,12H,6-7,11H2,1-3H3
• InChI Key: DJIVHSUFKBUCDA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C=C(C=CC2=N1)C(=O)N(CCOC)CC3=CN(N=C3)C
• Molecular Formula: C17H21N5O2
• Molecular Weight: 327.4 g/mol

Description

Synthesis Analysis

The synthesis of similar imidazo[1,2-a]pyridine derivatives often involves multi-step chemical processes. For example, a closely related compound, 2,6-difluoro-N-(3-[11C]methoxy-1H-pyrazolo[3,4-b]pyridine-5-yl)-3-(propylsulfonamidio)benzamide, was synthesized from 2,6-difluorobenzoic acid and 3-amino-5-hydroxypyrazole through a 9-step process with a 1% overall chemical yield. Such methodologies highlight the complexity and challenges in synthesizing these types of compounds (Wang et al., 2013).

Molecular Structure Analysis

The molecular structure of imidazo[1,2-a]pyridine derivatives has been extensively studied, providing insights into their configuration and chemical behavior. Crystal structure and Hirshfeld surface analysis of similar imidazo[1,2-a]pyridine derivatives have been conducted to understand the molecular interactions and structure-property relationships (Dhanalakshmi et al., 2018).

Chemical Reactions and Properties

The chemical reactivity of these compounds includes functionalization reactions which are crucial for their biological activity. For instance, the conversion of 1H-pyrazole-3-carboxylic acid into the corresponding 1H-pyrazole-3-carboxamide via reaction with 2,3-diaminopyridine demonstrates the compound's ability to undergo specific chemical transformations (Yıldırım et al., 2005).

Physical Properties Analysis

The physical properties of imidazo[1,2-a]pyridine derivatives, such as solubility, melting point, and stability, are influenced by their molecular structure. Detailed studies on compounds like N-(2-phenoxy)ethyl imidazo[1,2-a]pyridine-3-carboxamides have shown excellent in vitro activity, indicating that their physical properties play a significant role in their biological activities (Li et al., 2020).

Chemical Properties Analysis

The chemical properties, including acidity, basicity, reactivity with other chemical entities, and photostability, are crucial for the application of these compounds in various fields. The synthesis and characterization of related compounds provide valuable information on their chemical properties and potential uses (Qin et al., 2019).